Cas no 2138512-89-5 (N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide)

• Product Name: N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide
• CAS No: 2138512-89-5
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6406001
• PubChem ID: 165950425
• Update Time: 2025-10-28

N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2138512-89-5
• EN300-765148
• N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide

• Inchi： 1S/C11H20N2O/c1-7(2)3-11(14)13-10-5-8-4-9(10)12-6-8/h7-10,12H,3-6H2,1-2H3,(H,13,14)
• InChI Key： QVHZLKMSUAYUKZ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1CC2CNC1C2

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų

Additional information on N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide

Professional Introduction to N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide (CAS No. 2138512-89-5)

N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide (CAS No. 2138512-89-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate bicyclic structure and amide functional group, exhibits unique chemical and biological properties that make it a promising candidate for various therapeutic applications.

The molecular framework of N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide consists of a nitrogen-containing bicyclic system fused with a linear aliphatic chain terminated by an amide group. This structural motif is particularly intriguing due to its potential to interact with biological targets in a manner that is both selective and potent. The bicyclic portion, specifically the azabicyclo[2.2.1]heptane scaffold, is known for its rigid conformation, which can be exploited to optimize binding affinity and pharmacokinetic profiles in drug design.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for medicinal applications. Among these, nitrogen-containing heterocycles have emerged as a cornerstone due to their broad spectrum of biological activities and structural diversity. The N-{2-azabicyclo[2.2.1]heptan-6-yl} moiety in this compound is particularly noteworthy, as it combines the stability of the bicyclic system with the versatility of nitrogen-based functional groups.

The amide group (-CONH-) in N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide plays a crucial role in determining its reactivity and interaction with biological systems. Amides are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which can significantly influence the compound's solubility, metabolic stability, and binding affinity to biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the behavior of complex molecules like N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide with unprecedented accuracy. Molecular docking studies have shown that this compound has the potential to interact with various protein targets, suggesting its utility in the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases.

The synthesis of N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide presents unique challenges due to the complexity of its molecular structure. However, recent innovations in synthetic methodologies have made it possible to access such intricate molecules with greater ease and efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the desired scaffolds while maintaining high stereochemical purity.

In addition to its pharmaceutical potential, N-{3-methylbutanamide} derivatives have been explored for their role in materials science and agrochemicals. The amide functionality provides a versatile platform for further chemical modification, allowing for the creation of a wide range of derivatives with tailored properties.

The growing interest in natural product-inspired drug design has also highlighted the importance of N-{azabicyclo[2.2.1]heptane} derivatives as privileged scaffolds. These compounds often mimic natural products that exhibit potent biological activities, making them valuable starting points for drug discovery programs.

The pharmacokinetic properties of N-{3-methylbutanamide} derivatives are another critical aspect that has been extensively studied. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic efficacy and safety profiles.

In conclusion, N-{2-azabicyclo[2.2.1]heptan-6-yl}-3-methylbutanamide(CAS No. 2138512-89-5) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. The combination of computational studies, innovative synthetic methods, and natural product-inspired design principles continues to drive progress in developing novel therapeutic agents based on this compound.